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Compound Name: Azido-PEGS8-Azide
Cat. No.: B8252066
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safe handling, storage, and
application of Azido-PEG8-Azide. Designed for professionals in research and drug
development, this document outlines critical safety protocols, summarizes key quantitative
data, and offers detailed experimental methodologies for its principal application in
bioorthogonal chemistry.

Chemical Identification and Properties

Azido-PEG8-Azide is a homobifunctional crosslinker featuring a discrete polyethylene glycol
(PEG) spacer of eight ethylene glycol units, terminated at both ends by an azide group. This
structure imparts water solubility and allows for its use in aqueous environments for
bioconjugation reactions.[1] The azide moieties are highly reactive with alkynes in "click
chemistry" reactions, forming stable triazole linkages.

Table 1: Chemical and Physical Properties of Azido-PEG8-Azide
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Property

Value

Reference

Chemical Name

Azido-PEGS8-azide

[1]

1,23-Diazido-
Synonyms 3,6,9,12,15,18,21-
heptaoxatricosane
CAS Number 361543-07-9 [1][2]
Molecular Formula C18H36N608 [2]
Molecular Weight 464.51 g/mol
Appearance Solid or viscous liquid
Purity >98%
Solubility Water, DMSO, DCM, DMF

Safety and Hazard Information

As an organic azide, Azido-PEG8-Azide requires careful handling to mitigate potential risks.

While the relatively high molecular weight and carbon-to-nitrogen ratio of Azido-PEG8-Azide

reduce its explosive potential compared to smaller organic azides, adherence to safety

protocols is mandatory.

Table 2: Hazard Identification and GHS Classification

Precautionary

Hazard Class GHS Classification Reference
Statement Codes
P264, P270, P301 +

Acute Toxicity, Oral Category 4
P312, P330, P501

Acute Aquatic Toxicity ~ Category 1 P273, P391, P501

Chronic Aquatic

o Category 1 P273, P391, P501
Toxicity
Hazard Statements:
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e H302: Harmful if swallowed.

e H410: Very toxic to aquatic life with long lasting effects.

Precautionary Statements:

P264: Wash skin thoroughly after handling.
e P270: Do not eat, drink or smoke when using this product.
e P273: Avoid release to the environment.

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P330: Rinse mouth.
e P391: Collect spillage.
e P501: Dispose of contents/container to an approved waste disposal plant.

Handling and Storage Protocols

Proper handling and storage are crucial to maintain the stability and safety of Azido-PEG8-
Azide.

Personal Protective Equipment (PPE)

o Eye Protection: Wear chemical safety goggles or a face shield.
e Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber).

» Skin and Body Protection: Wear a lab coat and ensure skin is not exposed.

Safe Handling Practices

» Work in a well-ventilated area, preferably within a chemical fume hood.

¢ Avoid inhalation of dust or aerosols.
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Prevent contact with skin and eyes.

Do not use metal spatulas or other metal utensils to handle the compound, as this can lead
to the formation of shock-sensitive metal azides. Use plastic or ceramic spatulas.

Avoid contact with strong acids, oxidizing agents, and heavy metals. Mixing azides with acids
can form the highly toxic and explosive hydrazoic acid.

Do not use chlorinated solvents such as dichloromethane or chloroform as reaction media,
as this can result in the formation of explosive di- and tri-azidomethane.

Storage Conditions

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

The recommended storage temperature is -20°C.

Protect from light. Store in an amber vial or a light-blocking container.

Experimental Protocol: Copper(l)-Catalyzed Azide-
Alkyne Cycloaddition (CUAAC)

The primary application of Azido-PEG8-Azide is in CUAAC, a highly efficient and specific click

chemistry reaction for bioconjugation. The following is a general protocol for labeling an alkyne-

modified biomolecule.

Materials

Alkyne-modified biomolecule (e.g., protein, oligonucleotide)

Azido-PEGS8-Azide

Copper(ll) sulfate (CuSOa)

Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or Tris(benzyltriazolylmethyl)amine
(TBTA) as a copper(l)-stabilizing ligand

Sodium ascorbate (freshly prepared solution)
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Phosphate-buffered saline (PBS), pH 7.4

Dimethylsulfoxide (DMSO)

Purification system (e.g., size-exclusion chromatography, dialysis)

Reagent Preparation

Azido-PEG8-Azide Stock Solution: Prepare a 10 mM stock solution in DMSO.

Alkyne-Modified Biomolecule Solution: Dissolve the biomolecule in PBS at a concentration of
1-5 mg/mL.

Copper(ll) Sulfate Stock Solution: Prepare a 20 mM stock solution in deionized water.

THPTA/TBTA Ligand Stock Solution: Prepare a 100 mM stock solution in deionized water or
DMSO.

Sodium Ascorbate Stock Solution: Prepare a 100 mM stock solution in deionized water
immediately before use.

Reaction Procedure

In a microcentrifuge tube, combine the alkyne-modified biomolecule with the desired molar
excess of Azido-PEG8-Azide.

In a separate tube, premix the CuSO4 and THPTA/TBTA ligand solutions in a 1:5 molar ratio
and let it stand for 2-3 minutes to form the copper-ligand complex.

Add the copper-ligand complex to the biomolecule/azide mixture.

Initiate the reaction by adding the freshly prepared sodium ascorbate solution. The final
concentration of sodium ascorbate should be approximately 5 mM.

Gently mix the reaction and incubate at room temperature for 1-2 hours. The reaction can be
performed at 4°C for overnight incubation if the biomolecule is sensitive to room
temperature.
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e Monitor the reaction progress using an appropriate analytical technique (e.g., LC-MS, SDS-
PAGE).

o Upon completion, purify the conjugated biomolecule using a suitable method such as size-
exclusion chromatography or dialysis to remove unreacted reagents and byproducts.

First Aid and Spill Procedures
First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.

» Skin Contact: In case of contact, immediately wash skin with soap and copious amounts of
water. Remove contaminated clothing and shoes. Get medical attention if irritation develops.

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.

 Ingestion: If swallowed, wash out mouth with water provided person is conscious. Call a
physician.

Spill and Disposal Procedures

o Spill Cleanup: Wear appropriate PPE. Absorb spills with an inert material (e.g., vermiculite,
sand) and place in a sealed container for disposal. Decontaminate the spill area with a
suitable cleaning agent.

» Waste Disposal: Dispose of waste material in accordance with local, state, and federal
regulations. Do not dispose of down the drain. Azide-containing waste should be collected
separately and clearly labeled.

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for a Copper(l)-Catalyzed Azide-Alkyne
Cycloaddition (CUAAC) reaction using Azido-PEG8-Azide.
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Caption: Experimental workflow for bioconjugation via CUAAC using Azido-PEG8-Azide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Azido-PEG8-Azide: A Comprehensive Technical Guide
to Safe Handling and Application]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8252066/docs#azido-peg8-azide-a-comprehensive-
technical-guide-to-safe-handling-and-application]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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